molecular formula C6H5BrCl2N2 B8638407 3-Bromo-4,5-dichlorobenzene-1,2-diamine

3-Bromo-4,5-dichlorobenzene-1,2-diamine

Cat. No. B8638407
M. Wt: 255.92 g/mol
InChI Key: LQKLTIATTYQIID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-4,5-dichlorobenzene-1,2-diamine is a useful research compound. Its molecular formula is C6H5BrCl2N2 and its molecular weight is 255.92 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-4,5-dichlorobenzene-1,2-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-4,5-dichlorobenzene-1,2-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C6H5BrCl2N2

Molecular Weight

255.92 g/mol

IUPAC Name

3-bromo-4,5-dichlorobenzene-1,2-diamine

InChI

InChI=1S/C6H5BrCl2N2/c7-4-5(9)2(8)1-3(10)6(4)11/h1H,10-11H2

InChI Key

LQKLTIATTYQIID-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C(=C1Cl)Cl)Br)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-3,4dichloro-6-nitroaniline (48.3 g, 168.9 mmol), iron powder (30.0 g, 537.2 mmol) and ethanol (1 L) were combined and the resulting suspension was cooled to 0° C. Concentrated hydrochloric acid (37%, 193.0 mL, 2.36 mol) was then added dropwise over 15 min by means of an addition funnel. The resulting mixture was heated to reflux for 1 h, after which time it was allowed to cool to room temperature. The mixture was diluted with water (1.5 L) and the pH was adjusted to approximately 8 by the addition of sodium carbonate. The product was extracted with ethyl acetate (1 L), dried over magnesium sulfate, filtered and the solvents were removed under reduced pressure using a rotary evaporator. The product was crystallized from a methanol/water mixture to afford 34.21 g (79%) of a brown solid; m.p. 128-129° C. Anal. Calcd for C6H5BrCl2N2: C, 28.16; H, 1.97; N, 10.95. Found: C, 28.29; H, 1.96; N, 10.79.
Quantity
48.3 g
Type
reactant
Reaction Step One
Quantity
1 L
Type
reactant
Reaction Step Two
Quantity
193 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
1.5 L
Type
solvent
Reaction Step Five
Name
Quantity
30 g
Type
catalyst
Reaction Step Six
Yield
79%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.